Cas no 554440-03-8 (2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide)

• Product Name: 2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide
• CAS No: 554440-03-8
• MF: C₁₃H₁₁ClN₂O₂S
• MW: 294.756640672684
• CID: 3057220
• PubChem ID: 2435375
• Update Time: 2025-10-24

2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-acetylamino)-5-phenyl-thiophene-3-carboxylic acid amide
• 2-[(2-chloroacetyl)amino]-5-phenylthiophene-3-carboxamide
• UPCMLD0ENAT0517-6128:001
• 2-[(2-Chloroacetyl)amino]-5-phenyl-3-thiophenecarboxamide
• DTXSID701196259
• MFCD03988755
• CS-0219752
• Z56922065
• EN300-04849
• 554440-03-8
• AKOS000266924
• 2-(2-chloroacetamido)-5-phenylthiophene-3-carboxamide
• G38332
• EXA44003
• 2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide

• Inchi： 1S/C13H11ClN2O2S/c14-7-11(17)16-13-9(12(15)18)6-10(19-13)8-4-2-1-3-5-8/h1-6H,7H2,(H2,15,18)(H,16,17)
• InChI Key： ZOSCXRZFEXJXHZ-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C(N)=O)C=C(C2C=CC=CC=2)S1)=O

Computed Properties

• Exact Mass: 294.0229765Da
• Monoisotopic Mass: 294.0229765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide

2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide: A Comprehensive Overview

The compound 2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide, identified by the CAS number 554440-03-8, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of thiophene derivatives, which have garnered substantial attention due to their unique electronic properties and versatile chemical functionalities. The structure of this compound comprises a thiophene ring substituted with a phenyl group at the 5-position, a carboxamide group at the 3-position, and a chloroacetamido group at the 2-position. These substituents collectively contribute to its distinctive chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a series of well-defined reaction steps. The synthesis typically involves the coupling of thiophene derivatives with appropriate amide groups, followed by functionalization with chloroacetyl moieties. The use of modern catalytic systems and optimized reaction conditions has significantly enhanced the yield and purity of this compound, making it more accessible for research and development purposes.

One of the most promising applications of 2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide lies in its potential as a pharmacological agent. Studies have demonstrated that this compound exhibits remarkable bioactivity, particularly in modulating key cellular pathways associated with inflammation and oxidative stress. For instance, research published in leading journals has highlighted its ability to inhibit pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also shown promise in materials science. The thiophene moiety in its structure contributes to its excellent electronic properties, making it a viable candidate for use in organic electronics. Recent studies have explored its potential as an active layer material in organic photovoltaic devices, where it has demonstrated enhanced charge transport properties compared to traditional materials. This highlights its versatility across multiple scientific disciplines.

The environmental impact of this compound is another critical area of research. As industries increasingly prioritize sustainability, understanding the eco-friendly synthesis and degradation pathways of 2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide becomes essential. Preliminary studies indicate that under specific conditions, this compound can undergo biodegradation without releasing harmful byproducts, aligning with global efforts to promote green chemistry.

In conclusion, 2-(2-Chloroacetamido)-5-phenylthiophene-3-carboxamide (CAS No. 554440-03-8) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across diverse fields. With ongoing research uncovering new applications and optimizing its properties, this compound is poised to play a pivotal role in advancing both scientific knowledge and industrial innovation.